

Technical Support Center: Validating a New Batch of Setmelanotide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Setmelanotide (acetate)

Cat. No.: B15869344

[Get Quote](#)

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the activity of a new batch of Setmelanotide. Adherence to these protocols and troubleshooting steps will ensure the integrity and reproducibility of your experimental data.

Part 1: Initial Quality Control and Handling of a New Setmelanotide Batch

Question: I have just received a new batch of Setmelanotide. What are the first steps I should take before starting my functional assays?

Answer:

Before any functional experiments, it is imperative to conduct initial quality control (QC) to verify the identity, purity, and concentration of your new Setmelanotide batch. This foundational step ensures that your results are scientifically valid and directly attributable to the compound of interest.

1. Scrutinize the Certificate of Analysis (CoA):

The CoA is the primary quality document for your peptide. You must meticulously review the following:

- **Identity Verification (Mass Spectrometry):** The CoA must include mass spectrometry (MS) data. The observed molecular weight should align with the theoretical molecular weight of Setmelanotide (C₄₉H₆₈N₁₈O₉S₂; approx. 1117.3 Da).[\[1\]](#)[\[2\]](#)
- **Purity Assessment (HPLC):** High-Performance Liquid Chromatography (HPLC) is the industry standard for assessing peptide purity.[\[3\]](#) For most research applications, a purity level of ≥95% is acceptable, though for sensitive cell-based assays, a purity of ≥98% is highly recommended.[\[2\]](#) The chromatogram should display a single, sharp major peak, indicating minimal impurities.
- **Peptide Content:** The CoA may specify the net peptide content, which accounts for non-peptide components like counter-ions (e.g., TFA from synthesis) and water. This value is critical for the accurate calculation of stock solution concentrations.

2. Proper Storage and Reconstitution:

- **Storage:** Lyophilized Setmelanotide should be stored at -20°C or -80°C. Upon reconstitution, it is best practice to create single-use aliquots and store them at -80°C. This minimizes freeze-thaw cycles, which can lead to peptide degradation.[\[4\]](#)[\[5\]](#) Always refer to the manufacturer's product insert for specific storage temperatures and post-reconstitution stability.[\[4\]](#)[\[5\]](#)
- **Reconstitution:** Use a sterile, nuclease-free solvent that is compatible with your experimental system, such as sterile water or a buffer (e.g., PBS) for in vitro assays. To ensure the peptide is fully dissolved, gently vortex or pipette the solution. Avoid vigorous shaking, as this can induce aggregation.[\[4\]](#)

Question: How do I accurately determine the concentration of my reconstituted Setmelanotide stock solution?

Answer:

While the net peptide content on the CoA provides a strong estimate, experimentally verifying the concentration of your stock solution is a critical step for quantitative assays. UV-Vis

spectrophotometry, by measuring absorbance at 280 nm (A₂₈₀), is a common method for peptide quantification, feasible because Setmelanotide contains a tryptophan residue.

For the highest accuracy, especially in a drug development setting, amino acid analysis (AAA) is the gold standard for determining peptide concentration. However, for most research purposes, a carefully calculated concentration based on the net peptide content from a reputable supplier's CoA is sufficient, assuming proper reconstitution.

Part 2: Functional Validation: Core In Vitro Assays

Setmelanotide is a selective agonist for the melanocortin-4 receptor (MC4R).^{[6][7][8]} Its primary mechanism of action is binding to the MC4R, a G protein-coupled receptor (GPCR), which activates the G α s protein. This, in turn, stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).^{[9][10]} Consequently, the most direct functional validation of a new batch involves measuring its capacity to stimulate cAMP production in MC4R-expressing cells.

Question: What is the recommended cell-based assay to confirm the functional activity of my new Setmelanotide batch?

Answer:

A cAMP accumulation assay is the cornerstone for functionally validating Setmelanotide. This assay provides direct evidence that the peptide can engage its target receptor, MC4R, and trigger the expected downstream signaling cascade.

Experimental Protocol: cAMP Accumulation Assay

This protocol is tailored for a 96-well plate format using a commercially available cAMP assay kit, such as those based on HTRF or luminescence.

Cell Line:

- A cell line stably expressing the human MC4R, like HEK293 or CHO cells, is essential.^{[10][11][12]} It is critical to include a parental cell line (lacking MC4R) as a negative control to confirm that the observed response is receptor-specific.

Protocol Steps:

- **Cell Seeding:** Plate the MC4R-expressing cells in a 96-well plate at a density optimized to achieve a confluent monolayer on the day of the assay.
- **Peptide Preparation:** Create a serial dilution of your new Setmelanotide batch. A comprehensive concentration range, such as 1 pM to 1 μ M, is necessary to generate a full dose-response curve. Include a positive control (a previously validated Setmelanotide batch or another known MC4R agonist like α -MSH) and a vehicle control (assay buffer).[\[10\]](#)[\[13\]](#)
- **Assay Procedure:**
 - On the day of the experiment, aspirate the growth medium.
 - Add assay buffer containing a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent the degradation of cAMP. Incubate for the duration recommended by your assay kit.
 - Add the various concentrations of Setmelanotide, the positive control, and the vehicle control to their designated wells.
 - Incubate for the time specified in your assay kit's protocol (usually 15-30 minutes) at 37°C.
 - Lyse the cells and follow the cAMP detection protocol as per the manufacturer's instructions (e.g., adding HTRF reagents).
- **Data Analysis:**
 - Measure the signal (fluorescence or luminescence).
 - Plot the signal as a function of the logarithm of the Setmelanotide concentration.
 - Fit the data to a four-parameter logistic equation to derive the EC₅₀ (the concentration at which Setmelanotide elicits 50% of the maximal response).

Expected Results: A functionally active batch of Setmelanotide will produce a clear sigmoidal dose-response curve. The EC₅₀ value should fall within the low nanomolar range, consistent with published literature (typically between 0.27-3.9 nM).[\[11\]](#)[\[14\]](#) The maximal response should be comparable to that of the positive control.

Parameter	Expected Value	Source
EC50 (cAMP assay)	0.27 - 3.9 nM	[11] [14]
Assay Window (Signal/Basal)	> 5-fold	General assay expectation
Z'-factor	> 0.5	General assay expectation

Question: Are there other signaling pathways I should consider investigating to fully characterize Setmelanotide's activity?

Answer:

Yes. While the G α s-cAMP pathway is the canonical signaling route for MC4R, research indicates that MC4R can also signal through alternative pathways, including G α q (leading to intracellular calcium mobilization) and β -arrestin recruitment.[\[9\]](#)[\[11\]](#)[\[12\]](#) Investigating these pathways can provide a more nuanced functional profile of your Setmelanotide batch, which is particularly relevant for studies on biased agonism.

A β -arrestin recruitment assay serves as an excellent secondary validation assay. It quantifies the interaction between β -arrestin and the activated MC4R, a key process in receptor desensitization and internalization.[\[9\]](#)

Experimental Protocol: β -Arrestin Recruitment Assay

This protocol is based on enzyme fragment complementation technologies (e.g., DiscoverX PathHunter or Promega NanoBRET).

Cell Line:

- An engineered cell line co-expressing MC4R fused to one enzyme fragment and β -arrestin fused to its complementary fragment is required.[\[15\]](#)


Protocol Steps:

- Cell Seeding: Seed the engineered cells in a 96-well plate.

- Peptide Preparation: Prepare a serial dilution of Setmelanotide as outlined in the cAMP assay protocol.
- Assay Procedure:
 - Add the Setmelanotide dilutions to the cells.
 - Incubate for the recommended duration (typically 60-90 minutes) at 37°C to facilitate receptor activation and β -arrestin recruitment.
 - Add the detection reagents as per the manufacturer's protocol.
 - Incubate to allow for signal development.
- Data Analysis:
 - Measure the luminescent signal.
 - Analyze the data as described for the cAMP assay to determine the EC50 for β -arrestin recruitment.

Part 3: Visualizations


Setmelanotide-MC4R Signaling Pathway



[Click to download full resolution via product page](#)

Caption: Setmelanotide activates the MC4R, primarily stimulating the Gαs-cAMP pathway.

Experimental Workflow for Setmelanotide Batch Validation



[Click to download full resolution via product page](#)

Caption: Workflow for the initial QC and functional validation of a new Setmelanotide batch.

Part 4: Troubleshooting Guide & FAQs

Question: My cAMP assay shows no response or a very weak response to the new Setmelanotide batch, but the positive control works fine. What could be the issue?

Answer:

This outcome strongly suggests an issue with the new Setmelanotide batch or its preparation.

Possible Cause	Suggested Solution
Incorrect Concentration Calculation	Meticulously re-check your calculations, ensuring you have correctly accounted for the net peptide content from the CoA. If feasible, re-quantify your stock solution.
Peptide Degradation	The peptide may have degraded due to improper storage, handling, or excessive freeze-thaw cycles. Use a fresh, previously unopened aliquot. If the issue persists, the entire batch may be compromised.
Poor Solubility	Visually inspect the reconstituted solution for particulates to ensure the peptide is fully dissolved. ^[4] Gentle sonication may aid dissolution, but use with caution to avoid degradation.
Adsorption to Plasticware	Peptides are known to adhere to plastic surfaces. Use low-adhesion microcentrifuge tubes and pipette tips. Including a carrier protein like 0.1% BSA in your assay buffer can also help prevent this.

Question: I am observing a high background signal in my cAMP assay, even in the vehicle control wells. What should I do?

Answer:

An elevated background can obscure the specific signal from Setmelanotide, compromising your assay window.

Possible Cause	Suggested Solution
Cell Health	Over-confluent or stressed cells can exhibit dysregulated basal signaling. Ensure your cells are healthy and in a logarithmic growth phase. A simple cell viability test (e.g., Trypan Blue exclusion) can confirm this.
PDE Inhibitor Concentration	The concentration of your PDE inhibitor (e.g., IBMX) may be too high, leading to an accumulation of basal cAMP. Titrate the PDE inhibitor to find an optimal concentration that provides a good assay window without unduly raising the baseline.
Serum in Assay Medium	If your assay buffer contains serum, endogenous growth factors could be activating other receptors, leading to high basal cAMP. Conduct the assay in a serum-free medium.
Reagent Contamination	Systematically check all reagents and buffers for potential contamination.

Question: The dose-response curve for my new batch is shifted to the right (higher EC₅₀) compared to the reference batch. What does this indicate?

Answer:

A rightward shift in the dose-response curve indicates that the new batch is less potent than your reference standard.

Possible Cause	Suggested Solution
Lower Active Peptide Concentration	This is the most probable cause, stemming from an error in stock solution preparation or a lower-than-specified net peptide content in the new batch. Re-verify the concentration of your stock.
Presence of Antagonistic Impurities	While less likely with high-purity peptides, a process-related impurity could be acting as a competitive antagonist at the MC4R. [16] Identifying such an impurity would necessitate advanced analytical methods like LC-MS.
Partial Degradation	The peptide may have undergone partial degradation, reducing the amount of active compound available to engage the receptor.

Frequently Asked Questions (FAQs)

- Q1: What is the mechanism of action of Setmelanotide?
 - A1: Setmelanotide is a selective agonist of the melanocortin-4 receptor (MC4R).[\[6\]](#)[\[7\]](#) It functions by mimicking the action of the endogenous ligand, α -melanocyte-stimulating hormone (α -MSH), to activate the MC4R.[\[6\]](#) This activation predominantly stimulates the G α s/cAMP signaling pathway in hypothalamic neurons, which are crucial for regulating hunger, satiety, and energy expenditure.[\[1\]](#)[\[17\]](#)[\[18\]](#)
- Q2: Why is it important to use a cell line specifically expressing MC4R?
 - A2: Utilizing a cell line that either endogenously expresses or has been engineered to express MC4R is fundamental to demonstrating that the observed activity of Setmelanotide is specifically mediated through its intended molecular target.[\[19\]](#) A parental cell line (lacking MC4R) should exhibit no response, thereby confirming the target specificity of your assay.
- Q3: Can I use an in vivo model to validate my new batch?

- A3: While in vitro assays are indispensable for initial validation, in vivo studies in appropriate animal models (e.g., diet-induced obese mice or genetic models with MC4R pathway deficiencies) can confirm the biological activity of Setmelanotide in a complex physiological system.[18] Key endpoints in these studies typically include effects on food intake, body weight, and various metabolic parameters.[18] However, this is a significantly more complex and resource-intensive endeavor that should follow thorough in vitro characterization.
- Q4: What are common signs of peptide instability?
 - A4: Indications of instability include the appearance of particulates or cloudiness in the solution, a discernible decrease in potency (evidenced by a right-shifted dose-response curve), or the emergence of degradation products on an analytical HPLC chromatogram. [4][20] To ensure the integrity of your peptide, always adhere to the recommended storage and handling procedures.[21][4]

References

- Setmelanotide | Drug Lookup | Pediatric Care Online - AAP Publications. (n.d.). American Academy of Pediatrics. Retrieved from [\[Link\]](#)
- Peng, B., Ou, Z., Zhou, Y., Wang, J., Zhang, C., & Li, G. (2025). Setmelanotide-Mediated MC4R Activation Improves Hypothalamic Obesity via CaMKK2/AMPK Pathways. *Frontiers in Pharmacology*. Retrieved from [\[Link\]](#)
- Setmelanotide - Grokipedia. (n.d.). Grokipedia. Retrieved from [\[Link\]](#)
- Setmelanotide - Wikipedia. (n.d.). Wikipedia. Retrieved from [\[Link\]](#)
- What is Setmelanotide Acetate used for? - Patsnap Synapse. (2024, June 14). Patsnap. Retrieved from [\[Link\]](#)
- Setmelanotide - PubChem. (n.d.). National Center for Biotechnology Information. Retrieved from [\[Link\]](#)
- Does, R. M. (2018). Current Mechanistic and Pharmacodynamic Understanding of Melanocortin-4 Receptor Activation. *International Journal of Molecular Sciences*, 19(9),

2593. Retrieved from [\[Link\]](#)

- Gillyard, T., et al. (2021). MC4R Variants Modulate α -MSH and Setmelanotide Induced Cellular Signaling at Multiple Levels. The Journal of Clinical Endocrinology & Metabolism, 106(7), e2655–e2671. Retrieved from [\[Link\]](#)
- Luminescence-based cell-based high throughput dose response assay for biased ligands (agonists) of the melanocortin 4 receptor (MC4R) - PubChem. (n.d.). National Center for Biotechnology Information. Retrieved from [\[Link\]](#)
- FDA Approval of Setmelanotide for Patients 2 Years and Older With MC4R Pathway Diseases. (2025, February 3). YouTube. Retrieved from [\[Link\]](#)
- Pan, W., et al. (2017). Melanocortin 4 Receptor Pathway Dysfunction in Obesity: Patient Stratification Aimed at MC4R Agonist Treatment. The Journal of Clinical Endocrinology & Metabolism, 102(5), 1575–1587. Retrieved from [\[Link\]](#)
- MC4 Melanocortin Receptor Assay - Innoprot GPCR Functional Assays. (n.d.). Innoprot. Retrieved from [\[Link\]](#)
- Counterscreen for biased ligands (agonists) of the melanocortin 4 receptor (MC4R): Luminescence-based cell-based high throughput dose response assay to identify agonists of heterodimerization of the mu 1 (OPRM1) and delta 1 (OPRD1) opioid receptors - PubChem. (n.d.). National Center for Biotechnology Information. Retrieved from [\[Link\]](#)
- IMCIVREE® (setmelanotide) injection, for subcutaneous use - accessdata.fda.gov. (n.d.). U.S. Food and Drug Administration. Retrieved from [\[Link\]](#)
- Peptide Quality: Importance of Third-Party Validation. (n.d.). Peptide Sciences. Retrieved from [\[Link\]](#)
- Paisdzior, S., et al. (2021). Quantitative high-throughput assay to measure MC4R-induced intracellular calcium in. Journal of Molecular Endocrinology, 66(4), 139–151. Retrieved from [\[Link\]](#)
- PATIENT INFORMATION IMCIVREE™ [im-SIV-ree] (setmelanotide) injection, for subcutaneous use What is IMCIVREE? - Rhythm Pharmaceuticals. (n.d.). Rhythm

Pharmaceuticals. Retrieved from [\[Link\]](#)

- IMCIVREE (setmelanotide) injection, for subcutaneous use - This label may not be the latest approved by FDA. For current labeling information, please visit [\[Link\]](#). (n.d.). U.S. Food and Drug Administration. Retrieved from [\[Link\]](#)
- Overcoming the Challenges of Peptide Drug Development - Concept Life Sciences. (n.d.). Concept Life Sciences. Retrieved from [\[Link\]](#)
- IMCIVREE, setmelanotide - EMA. (2021, July 16). European Medicines Agency. Retrieved from [\[Link\]](#)
- IMCIVREE, INN-setmelanotide - European Union. (n.d.). European Medicines Agency. Retrieved from [\[Link\]](#)
- Structural insights into ligand recognition and activation of the melanocortin-4 receptor. (2021). eLife, 10, e70200. Retrieved from [\[Link\]](#)
- Process validation: - Polypeptide. (n.d.). Polypeptide Group. Retrieved from [\[Link\]](#)
- setmelanotide | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). IUPHAR/BPS Guide to PHARMACOLOGY. Retrieved from [\[Link\]](#)
- Analytical method development for synthetic peptide purity and impurities content by UHPLC - illustrated case study | Almac. (n.d.). Almac Group. Retrieved from [\[Link\]](#)
- Regulatory Guidelines for the Analysis of Therapeutic Peptides and Proteins - PMC. (2025, February 8). National Center for Biotechnology Information. Retrieved from [\[Link\]](#)
- Structural analysis of setmelanotide binding to MC4R variants in comparison to wild-type receptor - PubMed. (2022, October 15). National Center for Biotechnology Information. Retrieved from [\[Link\]](#)
- Carbocyclic setmelanotide analogs maintain biochemical potency at melanocortin 4 receptors - PMC - PubMed Central. (n.d.). National Center for Biotechnology Information. Retrieved from [\[Link\]](#)

- SETMELANOTIDE RM-493-033 - ClinicalTrials.gov. (2023, June 23). ClinicalTrials.gov. Retrieved from [\[Link\]](#)
- Effects of Setmelanotide in Patients With POMC, PCSK1, or LEPR Heterozygous Deficiency Obesity in a Phase 2 Study - ResearchGate. (n.d.). ResearchGate. Retrieved from [\[Link\]](#)
- Ethical and Regulatory Considerations in Peptide Drug Development - JOCPR. (2024, May 30). Journal of Chemical and Pharmaceutical Research. Retrieved from [\[Link\]](#)
- Current challenges in peptide-based drug discovery - PMC - PubMed Central. (2014, July 22). National Center for Biotechnology Information. Retrieved from [\[Link\]](#)
- Peptide Drug Challenges through Pre-ANDA Processes & Case Studies (6of39) Complex Generics 2018 - YouTube. (2020, May 22). YouTube. Retrieved from [\[Link\]](#)
- Efficacy and Safety of the MC4R Agonist Setmelanotide in LEPR Deficiency Obesity: A Phase 3 Trial - Rhythm Pharmaceuticals, Inc. (2019, November 6). Rhythm Pharmaceuticals. Retrieved from [\[Link\]](#)
- Aqueous remote loading of setmelanotide in poly(lactic-co-glycolic acid) microspheres for long-term obesity treatment | Request PDF - ResearchGate. (2025, August 9). ResearchGate. Retrieved from [\[Link\]](#)
- (PDF) Quality of life outcomes in two phase 3 trials of setmelanotide in patients with obesity due to LEPR or POMC deficiency - ResearchGate. (n.d.). ResearchGate. Retrieved from [\[Link\]](#)
- Evaluating setmelanotide treatment for 12 months in patients aged 6 to 12 with rare melanocortin-4 receptor pathway–related diseases: reduction of weight parameters - Endocrine Abstracts. (n.d.). Endocrine Abstracts. Retrieved from [\[Link\]](#)
- Quality of life improvements following one year of setmelanotide in children and adult patients with Bardet–Biedl syndrome: phase 3 trial results - PubMed Central. (2023, January 16). National Center for Biotechnology Information. Retrieved from [\[Link\]](#)
- Quality of life improvements following one year of setmelanotide in children and adult patients with Bardet-Biedl syndrome: phase 3 trial results. (2023, January 16). Orphanet

Journal of Rare Diseases, 18(1), 14. Retrieved from [[Link](#)]

- Efficacy and safety of setmelanotide, a melanocortin-4 receptor agonist, in patients with Bardet-Biedl syndrome and Alström syndrome: a multicentre, randomised, double-blind, placebo-controlled, phase 3 trial with an open-label period - PubMed Central. (2023, December 1). The Lancet Diabetes & Endocrinology, 11(12), 875–885. Retrieved from [[Link](#)]
- Functional characterization and pharmacological rescue of melanocortin-4 receptor mutations identified from obese patients - PubMed Central. (n.d.). National Center for Biotechnology Information. Retrieved from [[Link](#)]
- Functional Characterization of Novel MC4R Variants Identified in Two Unrelated Patients with Morbid Obesity in Qatar - MDPI. (n.d.). MDPI. Retrieved from [[Link](#)]
- Suspecting patients with rare genetic MC4R pathway diseases. (n.d.). Uncovering Rare Obesity. Retrieved from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Setmelanotide - Wikipedia [en.wikipedia.org]
- 2. verifiedpeptides.com [verifiedpeptides.com]
- 3. verifiedpeptides.com [verifiedpeptides.com]
- 4. rhythmtx.com [rhythmtx.com]
- 5. accessdata.fda.gov [accessdata.fda.gov]
- 6. grokipedia.com [grokipedia.com]
- 7. What is Setmelanotide Acetate used for? [synapse.patsnap.com]
- 8. Setmelanotide | C49H68N18O9S2 | CID 11993702 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 9. academic.oup.com [academic.oup.com]

- [10. innoprot.com \[innoprot.com\]](https://innoprot.com)
- [11. mdpi.com \[mdpi.com\]](https://mdpi.com)
- [12. jme.bioscientifica.com \[jme.bioscientifica.com\]](https://jme.bioscientifica.com)
- [13. Carbocyclic setmelanotide analogs maintain biochemical potency at melanocortin 4 receptors - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [14. Setmelanotide acetate | peptide-based agonist of melanocortin 4 receptor \(MC4R\) | CAS# 1504602-49-6 | RM-493; IRC-022493; BIM-22493; Imcivree| treatment of genetic obesity | InvivoChem \[invivochem.com\]](#)
- [15. AID 602263 - Luminescence-based cell-based high throughput dose response assay for biased ligands \(agonists\) of the melanocortin 4 receptor \(MC4R\) - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- [16. m.youtube.com \[m.youtube.com\]](https://m.youtube.com)
- [17. publications.aap.org \[publications.aap.org\]](https://publications.aap.org)
- [18. Frontiers | Setmelanotide-Mediated MC4R Activation Improves Hypothalamic Obesity via CaMKK2/AMPK Pathways \[frontiersin.org\]](#)
- [19. academic.oup.com \[academic.oup.com\]](https://academic.oup.com)
- [20. Concept Life Sciences | Overcoming the Challenges of Peptide Drug Development \[conceptlifesciences.com\]](#)
- [21. accessdata.fda.gov \[accessdata.fda.gov\]](https://accessdata.fda.gov)
- To cite this document: BenchChem. [Technical Support Center: Validating a New Batch of Setmelanotide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15869344/docs#technical-support-center-validating-a-new-batch-of-setmelanotide\]](https://www.benchchem.com/product/b15869344/docs#technical-support-center-validating-a-new-batch-of-setmelanotide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)